3-Methoxy-4-methylpyridin-2-amine

• IUPAC Name: 3-methoxy-4-methylpyridin-2-amine
• InChI: InChI=1S/C7H10N2O/c1-5-3-4-9-7(8)6(5)10-2/h3-4H,1-2H3,(H2,8,9)
• InChI Key: BTPPPWUPZHJUTG-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=NC=C1)N)OC
• Molecular Formula: C7H10N2O
• Molecular Weight: 138.17 g/mol
• CAS RN: 475060-00-5

Description

3-Methoxy-4-methylpyridin-2-amine, also known as 2-Methyl-3-methoxypyridin-4-amine, is a chemical compound that has been studied for its potential applications in scientific research. It is a derivative of pyridine and has been synthesized using various methods.

Safety and Hazards

The safety information available indicates that 3-Methoxy-4-methylpyridin-2-amine has several hazard statements including H302, H315, H319, and H335. This suggests that it is harmful if swallowed, causes skin irritation, causes serious eye damage, and may cause respiratory irritation.

Synthesis routes and methods I

Procedure details

The 3-methoxy-4-methyl-2-nitropyridine (1 g) obtained in (A) was dissolved in methanol (50 ml), added with 5% Pd/C (200 mg), and stirred at a pressure of 40 psi for 2 hours under hydrogen atmosphere. After the catalyst was removed by filtration, the solvent was evaporated under reduced pressure to obtain the title compound (850 mg) as yellow oil.

Synthesis routes and methods II

Procedure details

86 mg of the 7-methyl-2-phenyl[1,3]oxazolo[4,5-b]pyridine [159-1] was dissolved in a mixture solvent of 4 mL of tetrahydrofuran and 4 mL of ethanol, 1.64 mL of an aqueous solution of sodium hydroxide 33% was added thereto, and heated overnight under reflux. After cooling back to room temperature, the reaction solution was concentrated under reduced pressure. To the obtained residue, 5 mL of dichloromethane and 3.4 mL of an aqueous solution of sodium hydroxide 33% were added and stirred. Thereto, 28 μL of methyl iodide and 30.5 μL of Adogen 464 (phase transfer catalyst, Aldrich Corporation) were added, and stirred overnight at room temperature. Water was added, the reaction solution was extracted with chloroform, and the organic layer was washed with phosphate buffer pH 7.0, water, and saturated brine in the subsequent order. The organic layer was dried over anhydrous sodium sulfate, the insolubles were filtered, the filtrate was concentrated under reduced pressure, and the thus obtained residue was purified by preparative thin-layer chromatography, to obtain 4.2 mg of 3-methoxy-4-methylpyridin-2-amine [159-2] as a light brown solid.